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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals improve

the accuracy of their Topaz particle picking experiments.

Frequently Asked Questions (FAQs)
Q1: My initial Topaz picking results contain a lot of junk and false positives. What is the most

critical factor to improve accuracy?

A1: The single most important factor for accurate Topaz particle picking is the quality of your

training data.[1][2] Topaz learns to pick what you train it on, so if your initial training set

contains junk, ice contamination, or poorly centered particles, the model will learn to pick these

as well.[3]

Troubleshooting Steps:

Manual Curation: Manually inspect and curate your initial particle picks.[1][2][4] It is better to

have a smaller, high-quality training set than a large, noisy one.[1] Aim to select particles that

are well-centered and represent different views.[3]

Iterative Refinement: A highly effective strategy is to perform an initial round of picking,

followed by 2D classification.[5] Select the best 2D class averages that clearly show your

particle and use the particles from these classes to retrain your Topaz model.[5][6] This

iterative process significantly enhances picking accuracy.[5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1169984?utm_src=pdf-interest
https://www.benchchem.com/product/b1169984?utm_src=pdf-body
https://www.benchchem.com/product/b1169984?utm_src=pdf-body
https://www.benchchem.com/product/b1169984?utm_src=pdf-body
https://github.com/tbepler/topaz/discussions/70
https://discuss.cryosparc.com/t/issue-on-topaz-picking-in-unwanted-area/9003
https://www.benchchem.com/product/b1169984?utm_src=pdf-body
https://semc.nysbc.org/wp-content/uploads/2020/09/Topaz-Workshop-outline.pdf
https://github.com/tbepler/topaz/discussions/70
https://discuss.cryosparc.com/t/issue-on-topaz-picking-in-unwanted-area/9003
https://semc.nysbc.org/wp-content/uploads/2020/09/2023_Topaz_SEMC.pdf
https://github.com/tbepler/topaz/discussions/70
https://semc.nysbc.org/wp-content/uploads/2020/09/Topaz-Workshop-outline.pdf
https://www.benchchem.com/pdf/Topaz_Particle_Picking_Refinement_in_RELION_A_Technical_Support_Guide.pdf
https://www.benchchem.com/product/b1169984?utm_src=pdf-body
https://www.benchchem.com/pdf/Topaz_Particle_Picking_Refinement_in_RELION_A_Technical_Support_Guide.pdf
https://www.researchgate.net/figure/Topaz-particle-picking-pipeline-using-CNNs-trained-with-positive-and-unlabeled-data-a_fig4_336313214
https://www.benchchem.com/pdf/Topaz_Particle_Picking_Refinement_in_RELION_A_Technical_Support_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Denoising for Manual Picking: Manually picking from denoised micrographs can make it

easier to identify true particles.[3] However, it is recommended to train and extract from the

raw micrographs.[3]

Q2: How do I choose the optimal values for the various Topaz training parameters?

A2: Several parameters are crucial for successful Topaz training. The most important ones are

the Expected number of particles, Downsampling factor, and Training radius.[3][7]

Parameter Optimization Guide:
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Parameter Recommendation Rationale

Expected Number of Particles

Provide a reasonably accurate

estimate of the average

number of true particles per

micrograph in your training set.

[2][7]

This parameter is critical for

Topaz to perform well. An

inaccurate value can

negatively impact the model's

learning.[7] You can use the

Topaz Cross Validation job in

CryoSPARC to optimize this

value.[7][8]

Downsampling Factor

Downsampling to

approximately 4-8 Å per pixel

generally works well.[9] For

larger particles, a higher

downsampling factor (e.g., 16)

can be used to speed up

processing.[3] For smaller

particles, a lower factor (e.g.,

4) may be better.[3]

Downsampling reduces the

computational load and can

improve model performance by

focusing on lower-resolution

features.[7]

Training Radius

A small radius of 1, 2, or 3

pixels usually works best,

regardless of the particle size.

[3]

This parameter defines the

area around a labeled particle

coordinate that is treated as a

positive example. A smaller

radius provides more precise

labels to the neural network.

Learning Rate

The default value is often a

good starting point. Higher

values can speed up training

but may prevent the model

from reaching the optimal

accuracy.[7]

This determines the step size

at which the model updates its

weights during training.[7]

Number of Epochs While the default is 10, training

for more epochs (e.g., 30) can

sometimes improve results,

especially for complex

datasets.[8][10] Topaz will

An epoch represents one full

pass through the entire training

dataset.
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automatically save the model

from the epoch with the

highest precision.[7]

Q3: Topaz is picking particles that are too close together or overlapping. How can this be

resolved?

A3: Overlapping picks are a common issue, particularly in micrographs with densely packed

particles. This can be addressed by adjusting the Extraction radius.[5]

Troubleshooting Steps:

Set Extraction Radius: During the topaz extract step, set the --radius parameter to the radius

of your particle in pixels on the downsampled micrographs.[5][9] For elongated particles,

using the radius of the longest axis can help prevent overlapping picks.[3][5] For irregularly

shaped particles in crowded areas, using the short-axis radius might be more effective.[3][5]

Non-Maximum Suppression: Topaz uses a non-maximum suppression algorithm to select

the highest-scoring picks within a given radius and remove nearby, lower-scoring candidates.

[6][11] Adjusting the extraction radius directly influences this process.

Q4: Should I use the pre-trained Topaz models?

A4: Yes, using pre-trained models is highly recommended.[9] They can significantly reduce the

training time required.[9] Even when you train your own model, initializing from a pre-trained

model is the default and preferred behavior as it can lead to better results with fewer training

steps.[9]

Q5: How can I reduce the number of false positives in my final particle set?

A5: Topaz assigns a score to each picked particle, and you can adjust the picking threshold to

be more stringent and exclude lower-scoring particles, which are more likely to be false

positives.[5][12]
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Adjust Picking Threshold: After an initial picking run, you can inspect the results and re-run

the extraction with a higher score threshold to obtain a cleaner particle set.[5][13]

Precision-Recall Curve: The topaz precision_recall_curve command can help you choose an

optimal score threshold by evaluating the trade-off between precision and recall on a held-

out set of micrographs.[11]

Experimental Protocols
Protocol 1: Iterative Topaz Model Training for Improved Accuracy

This protocol describes an iterative workflow to refine Topaz particle picking by retraining the

model with high-quality particles selected after 2D classification.

Initial Particle Picking:

Manually pick a small, representative set of particles (e.g., 500-2000) from a subset of

your best micrographs.[2][14] Alternatively, use a blob or template picker for the initial

selection.[2]

Train Initial Topaz Model:

Use the initial particle picks to train a Topaz model. It is recommended to start with a pre-

trained model for initialization.[9]

Extract Particles:

Use the trained model to pick particles from your entire dataset or a large subset.

2D Classification:

Extract the picked particles and perform 2D classification in a program like CryoSPARC or

RELION.[15]

Select High-Quality Classes:

Carefully inspect the 2D class averages and select only the classes that show clear, high-

resolution views of your particle.
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Retrain Topaz Model:

Use the particles from the selected high-quality 2D classes as the new training set to

retrain your Topaz model.[5]

Final Particle Extraction:

Use this new, refined model to pick particles from your entire dataset. This will yield a

much cleaner and more accurate set of particle coordinates.

Visualizations
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Caption: Iterative workflow for refining Topaz particle picking accuracy.
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Issue: Excessive Junk/False Positives Issue: Overlapping Particles Issue: Missing Real Particles

Problem:
Low Picking Accuracy

Is the training data
manually curated and clean?

Is the extraction radius
set correctly?

Is the picking threshold
too high?

Solution:
Manually curate training picks.

Remove junk particles.

No

Solution:
Use iterative retraining with

particles from good 2D classes.

Partially

Solution:
Set extraction radius to the

particle's radius (or major axis).

No

Solution:
Lower the score threshold

during extraction.

Yes

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common Topaz picking issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Suboptimal picking of a small particle · tbepler/topaz · Discussion #70 · GitHub
[github.com]

2. discuss.cryosparc.com [discuss.cryosparc.com]

3. semc.nysbc.org [semc.nysbc.org]

4. semc.nysbc.org [semc.nysbc.org]

5. benchchem.com [benchchem.com]

6. researchgate.net [researchgate.net]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1169984?utm_src=pdf-body-img
https://www.benchchem.com/product/b1169984?utm_src=pdf-body
https://www.benchchem.com/product/b1169984?utm_src=pdf-custom-synthesis
https://github.com/tbepler/topaz/discussions/70
https://github.com/tbepler/topaz/discussions/70
https://discuss.cryosparc.com/t/issue-on-topaz-picking-in-unwanted-area/9003
https://semc.nysbc.org/wp-content/uploads/2020/09/Topaz-Workshop-outline.pdf
https://semc.nysbc.org/wp-content/uploads/2020/09/2023_Topaz_SEMC.pdf
https://www.benchchem.com/pdf/Topaz_Particle_Picking_Refinement_in_RELION_A_Technical_Support_Guide.pdf
https://www.researchgate.net/figure/Topaz-particle-picking-pipeline-using-CNNs-trained-with-positive-and-unlabeled-data-a_fig4_336313214
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. guide.cryosparc.com [guide.cryosparc.com]

8. discuss.cryosparc.com [discuss.cryosparc.com]

9. topaz/tutorial/01_quick_start_guide.ipynb at master · tbepler/topaz · GitHub [github.com]

10. How to optimize Topaz training parameters and interpret training outputs · tbepler/topaz ·
Discussion #170 · GitHub [github.com]

11. codeocean.com [codeocean.com]

12. youtube.com [youtube.com]

13. utsouthwestern.edu [utsouthwestern.edu]

14. benchchem.com [benchchem.com]

15. guide.cryosparc.com [guide.cryosparc.com]

To cite this document: BenchChem. [Enhancing Topaz Particle Picking Accuracy: A Technical
Support Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169984#how-to-improve-the-accuracy-of-topaz-
particle-picking]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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